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Compound of Interest

Compound Name: Dihydrocuscohygrine-d6
Cat. No.: B585597
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a representative Certificate of Analysis for
Dihydrocuscohygrine-d6, a deuterated internal standard crucial for quantitative bioanalytical
studies. The information herein is compiled from analytical data on closely related compounds
and established methodologies for the quality control of isotopically labeled standards. This
document is intended to serve as a comprehensive resource, outlining the typical data,
experimental protocols, and quality control workflows associated with a high-purity deuterated
compound for research purposes.

Compound Information and Physical Properties

Dihydrocuscohygrine-d6 is the deuterated form of Dihydrocuscohygrine, an alkaloid found in
coca leaves.[1] As a stable isotope-labeled internal standard, it is an essential tool in mass
spectrometry-based quantification assays, allowing for the precise measurement of its non-
labeled counterpart in complex biological matrices.
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Specification

Analyte Name

Dihydrocuscohygrine-d6

CAS Number 1346602-92-3
Unlabeled CAS Number 58131-40-1

Molecular Formula C13H20DeN20
Molecular Weight 232.40 g/mol

Exact Mass 232.2422 u
Appearance White to Off-White Solid

Storage Conditions

Store at -20°C, protect from moisture and light.

Analytical Data

The following tables summarize the typical analytical data obtained for a batch of

Dihydrocuscohygrine-d6, ensuring its identity, purity, and isotopic enrichment.

2.1. Chromatographic and Mass Spectrometric Data

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is

employed to determine the chemical purity of the compound. Gas Chromatography-Mass

Spectrometry (GC-MS) is used to confirm the mass and fragmentation pattern.

Test Method Result Specification
Chemical Purity HPLC-UV 99.6% > 98.0%
Isotopic Purity LC-MS 99.5% >98%
Mass Spectrum (GC- Consistent with Consistent with
GC-MS (El)
MS) structure structure
2.2. Mass Spectrometry Fragmentation Data
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The mass spectrum of Dihydrocuscohygrine-d6 is characterized by specific fragment ions.
The base peak is typically observed at m/z 84, corresponding to the Al-dihydropyrrolium cation.
Due to the deuterium labels on the N-methyl groups, the fragmentation pattern will show shifts
compared to the unlabeled compound. The molecular ion (M*) is often of very low abundance.

[2]

L . Putative

lon Type m/z (relative intensity)

Structure/Fragment
[M+H]*+ 233.2 Protonated Molecule
Base Peak 84 Al-dihydropyrrolium cation

[CH2=N=CHz]* or [CH3s-
Fragment 42

N=CH]*
Other Fragments 70, 98, 126, 140 Pyrrolidine ring fragments

2.3. Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is used to confirm the chemical structure and the position of the deuterium
labels. The following are predicted *H NMR and representative *3C NMR chemical shifts
(referenced from the non-deuterated analogue, Cuscohygrine).

H NMR (400 MHz, CDCls) (Note: Data is predicted, as experimental data for
Dihydrocuscohygrine is not readily available. The signals for the N-CDs groups will be absent.)

Chemical Shift (ppm) Multiplicity Assighment

~3.80 m CH-OH

~3.10 m Pyrrolidine CH (a)
~2.20 m CH2-CO

~1.90 - 1.50 m Pyrrolidine CHz (B, y)

13C NMR (100 MHz, CDCIs) (Note: Data is based on the non-deuterated analogue,
Cuscohygrine. The signal for the N-CDs carbons will be a multiplet with a significantly lower

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b585597/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-dihydrocuscohygrine-d6
https://www.mdpi.com/2297-8739/12/8/201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

intensity.)
Chemical Shift (ppm) Assignment
~209.0 C=0
~68.0 CH-OH
~57.0 Pyrrolidine CH (a)
~40.0 (triplet) N-CDs
~38.0 CH2-CO
~28.0 Pyrrolidine CH2 (3)
~22.0 Pyrrolidine CHz (y)

Experimental Protocols

Detailed methodologies for the analytical tests are provided below.
3.1. High-Performance Liquid Chromatography (HPLC)

This method is adapted from established procedures for the analysis of pyrrolizidine and
tropane alkaloids.[3][4]

 Instrumentation: Agilent 1200 Series HPLC or equivalent with a UV detector.
e Column: Discovery HS F5, 150 mm x 2.1 mm, 3 um patrticle size.

e Mobile Phase A: 0.1 M Formic acid in water.

e Mobile Phase B: Acetonitrile.

e Flow Rate: 250 pL/min.

e Gradient:

o 0-3 min: 95% A
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o 3-13 min: Linear gradient from 95% A to 0% A
o 13-18 min: Hold at 0% A
o 18-19 min: Linear gradient from 0% A to 95% A

o 19-29 min: Re-equilibration at 95% A

e Injection Volume: 10 pL.
o Detection: UV at 210 nm.

e Sample Preparation: A 1 mg/mL solution of Dihydrocuscohygrine-d6 is prepared in
methanol.

3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on the analysis of Cuscohygrine and its deuterated analogue.[2]

Instrumentation: Agilent 7890B GC coupled to a 5977A MS detector or equivalent.
e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or similar.

« Injector Temperature: 250°C.

 Injection Mode: Splitless.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

e Oven Temperature Program:

o Initial temperature: 70°C, hold for 3 min.

o Ramp: 25°C/min to 270°C.

o Hold: 7 min at 270°C.

¢ MS Parameters:
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o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: 40-400 m/z (Full Scan Mode).

o Sample Preparation: A 10 pg/mL solution is prepared in methanol. Note: Thermal
degradation of cuscohygrine alkaloids can occur at high injector temperatures.[2]

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy
General procedure for acquiring NMR spectra of alkaloid standards.
 Instrumentation: Bruker Avance 400 MHz spectrometer or equivalent.

o Sample Preparation: 5-10 mg of Dihydrocuscohygrine-dé6 is dissolved in approximately 0.7
mL of deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an
internal reference. The solution is transferred to a 5 mm NMR tube.

e 1H NMR Acquisition:
o Pulse Program: zg30
o Number of Scans: 16
o Spectral Width: 20 ppm
o Temperature: 298 K

e 13C NMR Acquisition:
o Pulse Program: zgpg30
o Number of Scans: 1024
o Spectral Width: 240 ppm

o Temperature: 298 K

Diagrams and Workflows
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4.1. Quality Control Workflow for Deuterated Standards

The following diagram illustrates the typical workflow for the quality control and certification of a
deuterated internal standard.
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QC Workflow for Deuterated Standards

4.2. Use of Dihydrocuscohygrine-d6 in a Bioanalytical Workflow
This diagram shows the logical steps for using Dihydrocuscohygrine-d6 as an internal

standard in a typical LC-MS/MS bioanalytical assay.
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Bioanalytical Workflow using an Internal Standard

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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